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Compound of Interest

Compound Name:
N-(5-bromo-2-

fluorophenyl)acetamide

Cat. No.: B113159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(5-bromo-2-fluorophenyl)acetamide is a halogenated aromatic amide. Its structure,

featuring a bromine and a fluorine atom on the phenyl ring, suggests potential applications in

medicinal chemistry and materials science, where such substitutions can influence biological

activity, binding affinity, and physical characteristics. This document provides a summary of the

available physical properties of N-(5-bromo-2-fluorophenyl)acetamide (CAS No: 88288-12-

4).

Physicochemical Properties
A summary of the known quantitative physical data for N-(5-bromo-2-fluorophenyl)acetamide
is presented in Table 1. It is important to note that experimentally determined data for the

melting point and solubility are not readily available in the reviewed literature and commercial

sources.

Table 1: Physical Properties of N-(5-bromo-2-fluorophenyl)acetamide
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Property Value Source

Molecular Formula C₈H₇BrFNO [1]

Molecular Weight 232.050 g/mol [1]

Boiling Point 328.2 ± 32.0 °C at 760 mmHg [1]

Density 1.6 ± 0.1 g/cm³ [1]

Flash Point 152.3 ± 25.1 °C [1]

Index of Refraction 1.590 [1]

Melting Point Not Available [1]

Solubility Not Available

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of N-(5-bromo-
2-fluorophenyl)acetamide are not explicitly available in the public domain. However, this

section outlines the general methodologies that are typically employed for the characterization

of crystalline organic compounds like acetanilides.

General Synthesis and Purification Workflow
The synthesis of N-aryl acetamides generally involves the acylation of the corresponding

aniline. A plausible synthetic route for N-(5-bromo-2-fluorophenyl)acetamide would involve

the reaction of 5-bromo-2-fluoroaniline with an acetylating agent such as acetic anhydride or

acetyl chloride. The general workflow for such a synthesis and purification process is depicted

below.

Synthesis Purification

5-bromo-2-fluoroaniline +
 Acetic Anhydride/Acetyl Chloride

Acylation Reaction
(with base catalyst, e.g., pyridine) Crude N-(5-bromo-2-fluorophenyl)acetamide Recrystallization

(e.g., from ethanol/water)
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Caption: General workflow for the synthesis and purification of N-aryl acetamides.

Determination of Physical Properties
Melting Point: The melting point of a purified crystalline sample would typically be determined

using a capillary melting point apparatus. The sample is packed into a capillary tube and

heated at a controlled rate. The temperature range over which the sample melts is recorded.

Boiling Point: The boiling point is often determined under reduced pressure for high-boiling

compounds to prevent decomposition. The temperature at which the vapor pressure of the

liquid equals the applied pressure is recorded.

Density: The density of the solid can be determined using techniques such as gas

pycnometry, which measures the volume of the solid by displacing a known volume of gas.

Solubility: A qualitative and quantitative assessment of solubility would involve dissolving the

compound in a range of common solvents (e.g., water, ethanol, acetone, dichloromethane,

dimethyl sulfoxide) at a specific temperature. Quantitative solubility can be determined by

preparing a saturated solution, separating the undissolved solid, and measuring the

concentration of the solute in the solution, for example, by UV-Vis spectroscopy or

gravimetric analysis after solvent evaporation.

Biological Activity and Signaling Pathways
As of the date of this document, there is no publicly available information detailing specific

biological activities, involvement in signaling pathways, or experimental workflows related to the

biological evaluation of N-(5-bromo-2-fluorophenyl)acetamide. Compounds of this class are

often investigated for a range of biological activities, but specific data for this molecule is

lacking.

Conclusion
This technical guide provides a summary of the currently available physical properties of N-(5-
bromo-2-fluorophenyl)acetamide. While some key physicochemical parameters have been

reported by chemical suppliers, experimental details for their determination and data for

properties such as melting point and solubility are not available in the reviewed literature.

Furthermore, there is a notable absence of information regarding the biological profile of this
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compound. Further experimental investigation is required to fully characterize the physical and

biological properties of N-(5-bromo-2-fluorophenyl)acetamide to support its potential use in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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